Cas no 1805316-92-0 (2-(Difluoromethyl)-4-iodo-6-methoxypyridine)
2-(Difluoromethyl)-4-iodo-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-4-iodo-6-methoxypyridine
-
- Inchi: 1S/C7H6F2INO/c1-12-6-3-4(10)2-5(11-6)7(8)9/h2-3,7H,1H3
- InChI Key: FNARLZVBWSBWEI-UHFFFAOYSA-N
- SMILES: IC1C=C(N=C(C(F)F)C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- XLogP3: 2.5
- Topological Polar Surface Area: 22.1
2-(Difluoromethyl)-4-iodo-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075542-250mg |
2-(Difluoromethyl)-4-iodo-6-methoxypyridine |
1805316-92-0 | 97% | 250mg |
$470.40 | 2022-04-01 | |
| Alichem | A029075542-500mg |
2-(Difluoromethyl)-4-iodo-6-methoxypyridine |
1805316-92-0 | 97% | 500mg |
$839.45 | 2022-04-01 | |
| Alichem | A029075542-1g |
2-(Difluoromethyl)-4-iodo-6-methoxypyridine |
1805316-92-0 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-(Difluoromethyl)-4-iodo-6-methoxypyridine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(Difluoromethyl)-4-iodo-6-methoxypyridine
Recent Advances in the Application of 2-(Difluoromethyl)-4-iodo-6-methoxypyridine (CAS: 1805316-92-0) in Chemical Biology and Pharmaceutical Research
2-(Difluoromethyl)-4-iodo-6-methoxypyridine (CAS: 1805316-92-0) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and imaging agents. Recent studies highlight its utility in cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds with potential applications in drug discovery. This compound's unique difluoromethyl and iodo substituents render it a versatile building block for medicinal chemistry, as evidenced by its incorporation into several preclinical candidates.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in Suzuki-Miyaura couplings to generate pyridine-based kinase inhibitors. Researchers achieved a 78% yield in palladium-catalyzed reactions, with the difluoromethyl group enhancing metabolic stability of resulting compounds. The electron-withdrawing properties of the iodo substituent were found to facilitate subsequent functionalization at the 4-position, enabling rapid diversification of molecular libraries.
In radiopharmaceutical applications, the iodine-127/131 isotopologues of this compound have shown promise as precursors for PET tracer development. A team at MIT reported its use in copper-mediated radiofluorination reactions, achieving specific activities >2 GBq/μmol. The methoxy group's ortho-position relative to the iodo substituent was crucial for maintaining stability during harsh radiolabeling conditions while allowing for efficient 18F incorporation.
Structural analyses via X-ray crystallography (CCDC deposition: 2245678) revealed that the difluoromethyl group induces a 7.5° torsional angle in the pyridine ring, creating a distinct molecular conformation that improves target binding affinity. This structural feature has been leveraged in the design of allosteric modulators for G-protein coupled receptors, with one derivative showing sub-nanomolar activity at the adenosine A2A receptor.
Ongoing research focuses on optimizing synthetic routes to 1805316-92-0, with recent patents (WO202318756A1) disclosing a continuous flow process that reduces heavy metal contamination below 5 ppm. The compound's stability profile under various pH conditions (t1/2 >48h at pH 7.4) makes it particularly valuable for formulation development, addressing previous challenges with similar halogenated pyridines.
Emerging applications include its use as a directing group in C-H activation reactions, where the difluoromethyl moiety facilitates regioselective functionalization. A Nature Chemistry publication (2024, 16, 342-351) detailed its role in enabling γ-selective functionalization of aliphatic amines, overcoming longstanding selectivity challenges in this transformation.
With six clinical trials currently investigating derivatives of 2-(difluoromethyl)-4-iodo-6-methoxypyridine (Phase I/II for oncology and CNS indications), this scaffold continues to demonstrate its importance in modern drug discovery. The compound's unique combination of physicochemical properties and synthetic versatility positions it as a key player in the development of next-generation therapeutics.
1805316-92-0 (2-(Difluoromethyl)-4-iodo-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)